Cas no 69359-04-2 (4-Hydroxy Levamisole)

• Product Name: 4-Hydroxy Levamisole
• CAS No: 69359-04-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 514360
• PubChem ID: 125758
• Update Time: 2025-04-19

4-Hydroxy Levamisole Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(6S)-2,3,5,6-tetrahydroimidazo[2,1-b]thiazol-6-yl]-
• Phenol, 4-(2,3,5,6-tetrahydroimidazo(2,1-b)thiazol-6-yl)-, (S)-
• 4-Hydroxy Levamisole
• 4-[(6S)-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl]phenol
• p-Hydroxylevamisole
• 4-Hydroxylevamisole
• UNII-F0IVI400Q4
• HYDROXYTETRAMISOLE, P-
• 69359-04-2
• CHEMBL3527372
• 4-Hydroxy-levamisole
• F0IVI400Q4
• Q27277481
• SCHEMBL12151446
• DTXSID30219446
• 4-[(6S)-2H,3H,5H,6H-IMIDAZO[2,1-B][1,3]THIAZOL-6-YL]PHENOL
• LEVAMISOLE, 4-HYDROXY
• 4-((6S)-2,3,5,6-TETRAHYDROIMIDAZO(2,1-B)THIAZOL-6-YL)PHENOL

• Inchi： 1S/C11H12N2OS/c14-9-3-1-8(2-4-9)10-7-13-5-6-15-11(13)12-10/h1-4,10,14H,5-7H2/t10-/m1/s1
• InChI Key： QBEDXUHDXKEDES-SNVBAGLBSA-N
• SMILES： S1CCN2C1=N[C@@H](C1C=CC(=CC=1)O)C2

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Melting Point: 205-208°C
• PSA: 35.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids